Cas no 62268-15-9 (3,4,5-Trichlorophthalic Acid)

• Product Name: 3,4,5-Trichlorophthalic Acid
• CAS No: 62268-15-9
• MF: C₈H₃Cl₃O₄
• MW: 269.466019868851
• MDL: MFCD31630384
• CID: 451731
• PubChem ID: 184214
• Update Time: 2025-10-29

3,4,5-Trichlorophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,4,5-trichloro-
• 3,4,5-trichlorophthalic Acid
• Benzenedicarboxylic acid, trichloro-
• Benzenedicarboxylicacid, trichloro- (9CI)
• trichlorophthalic acid
• 3,4,5-trichlorobenzene-1,2-dicarboxylic acid
• 3,4,5-tri-chlorophthalic acid
• QGXQXRTVKOXDDC-UHFFFAOYSA-N
• SY232955
• CS-12875
• 62268-15-9
• 110471-68-6
• SCHEMBL3136996
• AC1713
• AKOS037630786
• MFCD31630384
• A915760
• 3,4,5-trichlorophthalicAcid
• DTXSID70149258
• 3,4,5-Trichlorophthalic Acid

• MDL： MFCD31630384
• Inchi： 1S/C8H3Cl3O4/c9-3-1-2(7(12)13)4(8(14)15)6(11)5(3)10/h1H,(H,12,13)(H,14,15)
• InChI Key： QGXQXRTVKOXDDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)O)=C1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 267.90979
• Monoisotopic Mass: 267.909692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.9

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4,5-Trichlorophthalic Acid

Recent Advances in the Study of 3,4,5-Trichlorophthalic Acid (CAS: 62268-15-9)

3,4,5-Trichlorophthalic acid (CAS: 62268-15-9) is a chlorinated derivative of phthalic acid that has garnered significant attention in chemical and pharmaceutical research due to its versatile applications as a building block for more complex chemical entities. Recent studies have explored its potential in drug synthesis, material science, and as an intermediate in the production of specialized polymers. This research brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent advancements in synthetic chemistry have highlighted the role of 3,4,5-trichlorophthalic acid in facilitating novel organic transformations. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of polycyclic aromatic compounds through palladium-catalyzed coupling reactions. The study emphasized the compound's electron-withdrawing properties, which enhance reaction yields and selectivity in complex multi-step syntheses. These findings open new avenues for the development of pharmaceuticals and advanced materials.

In pharmaceutical research, 3,4,5-trichlorophthalic acid has been investigated as a precursor for active pharmaceutical ingredients (APIs). A recent patent application (WO2023056789) disclosed its use in the synthesis of kinase inhibitors, showcasing its potential in oncology drug development. The compound's structural features allow for precise modifications that can enhance drug potency and reduce off-target effects. Additionally, computational studies have predicted favorable binding affinities for derivatives of this compound with various cancer-related protein targets, suggesting promising directions for future medicinal chemistry efforts.

Environmental and toxicological studies have also examined 3,4,5-trichlorophthalic acid, particularly concerning its persistence and degradation pathways. Research published in Environmental Science & Technology (2024) investigated its breakdown products under various conditions, revealing that advanced oxidation processes can effectively mineralize this compound. These findings are crucial for assessing the environmental impact of its industrial use and for developing safer disposal methods. The study also noted that while the compound exhibits moderate toxicity to aquatic organisms, proper handling and waste management can mitigate ecological risks.

Material science applications of 3,4,5-trichlorophthalic acid have expanded significantly, with recent work focusing on its incorporation into high-performance polymers. A 2024 study in Macromolecules reported the synthesis of novel polyimides using this compound as a monomer, resulting in materials with exceptional thermal stability and mechanical strength. These polymers show potential for use in aerospace and electronics industries, where durability under extreme conditions is paramount. The research underscores the compound's value in developing next-generation materials with tailored properties.

In conclusion, 3,4,5-trichlorophthalic acid (CAS: 62268-15-9) continues to be a compound of significant interest across multiple scientific disciplines. Its applications span from pharmaceutical synthesis to advanced materials, with ongoing research uncovering new possibilities. Future studies will likely explore its potential in emerging areas such as green chemistry and nanotechnology, further solidifying its importance in chemical and biomedical research. Researchers working with this compound should stay abreast of these developments to fully leverage its capabilities in their respective fields.